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Compound of Interest

Compound Name: Humantenmine

Cat. No.: B199024 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation of Humantenmine stock

solutions for use in cell culture experiments. This document also summarizes the known

biological activities and physicochemical properties of Humantenmine to guide researchers in

its effective application.

Introduction to Humantenmine
Humantenmine is a complex indole alkaloid isolated from plants of the Gelsemium genus. It is

recognized for its potential therapeutic applications, although it also exhibits significant toxicity.

Accurate and reproducible in vitro studies are fundamental to understanding its mechanism of

action and potential for drug development. The proper preparation of stock solutions is a critical

first step for any cell-based assay.

Physicochemical and Storage Information
A summary of the key quantitative data for Humantenmine is provided in Table 1. This

information is essential for accurate stock solution preparation and storage.
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Property Value Citation(s)

Molecular Formula C₁₉H₂₂N₂O₃ [1]

Molecular Weight 326.39 g/mol [1]

Appearance
Off-white to light yellow

crystalline solid

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Stock Solution Storage

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

Preparation of Humantenmine Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Humantenmine in DMSO.

It is crucial to use high-purity Humantenmine and sterile, anhydrous DMSO suitable for cell

culture applications. All procedures should be performed in a sterile environment, such as a

laminar flow hood.

Materials
Humantenmine powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sterile pipette tips
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0.22 µm syringe filter with a compatible membrane (e.g., PTFE)

Protocol
Calculate the required mass of Humantenmine:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 326.39 g/mol = 3.2639 mg

Weighing Humantenmine:

In a sterile environment, carefully weigh out the calculated amount of Humantenmine
powder using a calibrated analytical balance.

Dissolving in DMSO:

Transfer the weighed Humantenmine powder to a sterile amber microcentrifuge tube.

Add the calculated volume of sterile, anhydrous DMSO (in this case, 1 mL for a 10 mM

solution).

Vortex the tube until the Humantenmine is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution if necessary.[2]

Sterilization (Optional but Recommended):

To ensure the sterility of the stock solution, it can be filtered through a 0.22 µm syringe

filter compatible with DMSO (e.g., PTFE membrane) into a new sterile amber tube.[3][4]

This step is particularly important if the initial materials were not handled in a completely

aseptic manner.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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Clearly label the aliquots with the compound name, concentration, date, and your initials.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1] Always protect the solution from light.

Experimental Workflow
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Stock Solution Preparation

Cell Culture Application

1. Weigh Humantenmine Powder

2. Dissolve in Sterile DMSO

3. Vortex to Dissolve

4. Sterile Filter (0.22 µm)

5. Aliquot into Vials

6. Store at -80°C or -20°C

7. Thaw a Single Aliquot

8. Dilute in Culture Medium

9. Treat Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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